Cas no 929828-96-6 (9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929828-96-6
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5428300
• Update Time: 2025-05-22

9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-[4-(2-hydroxyethyl)phenyl]-3-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H23NO5/c1-30-20-8-4-18(5-9-20)23-15-31-26-21(25(23)29)10-11-24-22(26)14-27(16-32-24)19-6-2-17(3-7-19)12-13-28/h2-11,15,28H,12-14,16H2,1H3
• InChI Key： VYYMULTWBPXKGX-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C=C4)=COC3=C2CN(C2=CC=C(CCO)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Compound CAS No. 929828-96-6: A Comprehensive Overview

The compound with CAS No. 929828-96-6, known as 9-4-(2-hydroxyethyl)phenyl-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of chromeno[8,7-e]1,3oxazines, which are known for their unique structural features and potential applications in drug design and advanced materials.

Chromeno[8,7-e]1,3oxazines are a subclass of fused heterocyclic compounds that combine chromene and oxazine moieties. The presence of the chromene ring imparts aromatic stability and potential photochemical properties, while the oxazine ring introduces nitrogen into the structure, enhancing its reactivity and functional versatility. The substituents on this compound—specifically the 4-(2-hydroxyethyl)phenyl and 4-methoxyphenyl groups—play a crucial role in modulating its physical and chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, the hydroxyethyl group on the phenyl ring can act as a hydrogen bond donor, potentially enhancing bioavailability and targeting specific biological pathways. Meanwhile, the methoxy group on the other phenyl ring can influence lipophilicity and metabolic stability. These features make this compound a promising candidate for exploring novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis strategy often involves the use of activated aromatic rings to facilitate substitution at specific positions. Researchers have optimized these reactions by employing microwave-assisted synthesis techniques, which not only improve reaction yields but also reduce reaction times significantly.

From a pharmacological perspective, this compound has shown potential in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals suggests applications in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary in vitro studies indicate that this compound may inhibit certain kinase enzymes, which are implicated in cancer progression.

Another area of interest lies in its application as a fluorescent probe for bioimaging. The chromeno[8,7-e]1,3oxazine core exhibits inherent fluorescence properties that can be further tuned by modifying substituents. This makes it a candidate for developing sensors for detecting specific analytes or monitoring cellular processes in real-time.

Looking ahead, ongoing research is focused on improving the solubility and stability of this compound for pharmaceutical applications. Advanced computational methods such as molecular docking are being employed to predict its binding affinity with target proteins. Additionally, efforts are underway to explore its scalability for large-scale production using green chemistry principles.

In conclusion,CAS No. 929828-96-6 represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development.